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Compound of Interest

Compound Name: N-nitroso-desmethyl-diltiazem

Cat. No.: B16377775

Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

nitrosamine impurities is critical for ensuring the safety and regulatory compliance of

pharmaceutical products. N-nitroso-desmethyl-diltiazem, a potential genotoxic impurity in

diltiazem drug substances, requires highly accurate and reliable analytical standards for its

detection and quantification at trace levels. This guide provides a comparative overview of

commercially available certified reference materials (CRMs) for N-nitroso-desmethyl-
diltiazem and detailed experimental protocols for their evaluation.

Comparison of Commercially Available Certified
Reference Materials
Several suppliers offer certified reference materials and analytical standards for N-nitroso-
desmethyl-diltiazem. While head-to-head comparative performance data is not publicly

available, researchers can evaluate these materials based on the information provided by the

suppliers. Key considerations include the availability of a Certificate of Analysis (CoA), stated

purity, concentration, and the extent of characterization data provided.
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Supplier Product Name CAS Number
Available
Formats

Key Features

LGC Standards

N-Nitroso-N-

desmethyl-

diltiazem

53609-64-6 Neat

Offers "Exact

Weight"

packaging with a

certificate

indicating mass

to 3 decimal

places.[1]

Veeprho

N-Nitroso

Desmethyl

Diltiazem

3036581-85-5 Not specified

Stated to be a

highly

characterized

reference

material meeting

USP, EMA, JP,

and BP

standards.[2]

SynZeal

N-Nitroso

Diltiazem EP

Impurity D

3036581-85-5 Neat

Supplied with a

Certificate of

Analysis and

detailed

characterization

data.[3]

Clearsynth
N-desmethyl N-

nitroso Diltiazem
3036581-85-5

Neat (mg

quantities)

Provides a

Certificate of

Analysis.[4]

CymitQuimica

N-Nitroso

Diltiazem EP

Impurity D

3036581-85-5
Neat (mg

quantities)

Provides product

information

including

synonyms and

CAS number.[5]

USP N-Nitroso

Desmethyl

Not Available Solution (1

mg/mL)

Labeled as a

Pharmaceutical

Analytical
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Diltiazem

Solution

Impurity (PAI)

and not an

official USP

Reference

Standard.[6]

Experimental Protocols for Evaluation
The primary analytical technique for the quantification of N-nitroso-desmethyl-diltiazem is

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The following protocol is

a synthesis of validated methods described in the scientific literature.[7][8][9]

Sample Preparation
Standard Solution Preparation:

Accurately weigh the N-nitroso-desmethyl-diltiazem CRM.

Dissolve in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to

prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution with the same solvent to prepare a series of

calibration standards at concentrations ranging from the limit of quantification (LOQ) to a

level appropriate for the expected impurity concentration in the drug product. A typical

range might be 0.0025 µg/mL to 0.1 µg/mL.[7][8]

Sample Solution Preparation (for Diltiazem Drug Product):

Accurately weigh and dissolve the diltiazem hydrochloride drug substance in a suitable

solvent.

The extraction approach may need to be optimized to ensure sufficient recovery of the

nitrosamine impurity.[9]

Spiked samples should be prepared by adding known amounts of the CRM stock solution

to the drug product solution to evaluate accuracy and recovery.
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LC-MS/MS Method Parameters
Chromatographic Conditions:

Column: A C18 column is commonly used, such as a C18 Atlantis T3[7][8] or an Atlantis™

Premier BEH™ C18 AX.[9]

Mobile Phase A: 0.1% Formic acid in water.[7][8]

Mobile Phase B: 100% Acetonitrile.[7][8]

Flow Rate: 0.5 mL/min.[7][8]

Injection Volume: 10 µL.[7][8]

Gradient: A gradient elution is typically employed to achieve separation from the diltiazem

active pharmaceutical ingredient (API) and other impurities. The gradient program should

be optimized for baseline separation.

Mass Spectrometric Conditions:

Ionization Mode: Positive electrospray ionization (ESI+).

Acquisition Mode: Multiple Reaction Monitoring (MRM).[7][8]

Precursor Ion (m/z): 429.90.[7][8]

Product Ion (m/z): 283.25.[7][8]

Interface and Focus Voltage: Approximately 1.00 kV.[7][8]

Method Validation
The performance of the CRM should be evaluated as part of a comprehensive method

validation according to ICH guidelines. Key validation parameters include:

Specificity: The ability to unequivocally assess the analyte in the presence of components

that may be expected to be present, such as the API, other impurities, and matrix

components.[7][8]
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Linearity: The ability to obtain test results that are directly proportional to the concentration of

the analyte. A linear range of 0.0025–0.1 µg/mL has been demonstrated.[7][8]

Accuracy: The closeness of the test results obtained by the method to the true value. This is

often assessed by spike recovery experiments, with acceptable recovery typically in the

range of 70-120%.[9]

Precision: The degree of agreement among individual test results when the method is

applied repeatedly to multiple samplings of a homogeneous sample.

Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a

sample that can be detected and quantified, respectively, with suitable precision and

accuracy. An LOQ of 0.03 ppm has been reported.[9]

Robustness: The capacity of the method to remain unaffected by small, but deliberate

variations in method parameters.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for the evaluation of a certified reference

material for N-nitroso-desmethyl-diltiazem and the general process of nitrosamine impurity

analysis.
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Caption: Workflow for the evaluation of N-nitroso-desmethyl-diltiazem CRMs.
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Caption: Decision logic for nitrosamine impurity analysis in drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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